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Compound of Interest

Compound Name: Bromomethylbutadiene

Cat. No.: B15358029 Get Quote

CAS Number: 23691-13-6

This technical guide provides a summary of the available information on 2-(bromomethyl)buta-

1,3-diene, a reactive diene used as a synthetic intermediate in the chemical and

pharmaceutical industries.[1] Due to the limited publicly available data, this document focuses

on the chemical properties, synthesis, and known applications of the compound. Information

regarding its biological activity and specific roles in drug development is not extensively

available in the current literature.

Chemical and Physical Properties
2-(Bromomethyl)buta-1,3-diene is a derivative of butadiene with a bromomethyl group at the 2-

position, which significantly enhances its reactivity as a chemical building block.[1]
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Property Value Source

Molecular Formula C₅H₇Br [2]

Molecular Weight 147.01 g/mol [2]

Appearance

Colorless gas (likely under

standard conditions, though

often handled in solution)

[1]

Boiling Point 82-83 °C at 200 hPa [3]

Density 1.29 g/mL at 20 °C [3]

SMILES C=C(CBr)C=C [2]

InChI
1S/C5H7Br/c1-3-5(2)4-

6/h3H,1-2,4H2
[2]

Synthesis Protocols
Two primary synthetic routes for 2-(bromomethyl)buta-1,3-diene have been identified in the

literature.

Synthesis from Isoprene
A common method involves the bromination of isoprene to form an intermediate, 1,4-dibromo-

2-methyl-2-butene, which is then converted to 2-(bromomethyl)buta-1,3-diene.[4]

Experimental Protocol:

Step 1: Synthesis of 1,4-dibromo-2-methyl-2-butene

In a reaction vessel equipped with a stirrer and a cooling bath, place isoprene.

Cool the isoprene in a dry ice/acetone bath to maintain a temperature below -20 °C.

Slowly add bromine dropwise to the cooled isoprene.

The reaction is typically carried out to completion, yielding 1,4-dibromo-2-methyl-2-butene in

high yield (reported as 100%).[4]
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Step 2: Synthesis of 2-(bromomethyl)buta-1,3-diene

To the 1,4-dibromo-2-methyl-2-butene intermediate, add 1,3-dimethyl-3,4,5,6-tetrahydro-

2(1H)-pyrimidinone (DMPU).

The reaction mixture is then subjected to a vacuum to collect the 2-(bromomethyl)buta-1,3-

diene product.[4]
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Synthesis of 2-(bromomethyl)buta-1,3-diene from Isoprene.

General Two-Step Synthesis for 2-Substituted 1,3-
Butadienes
A more general method for synthesizing 2-substituted 1,3-butadienes can be adapted for the

preparation of 2-(bromomethyl)buta-1,3-diene. This method starts with the commercially

available 1,4-dibromo-2-butene.[5]

Experimental Protocol:

Step 1: SN2' Substitution
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To a cooled (-10 °C) mixture of copper(I) iodide (CuI) and 1,4-dibromo-2-butene in diethyl

ether, a suitable Grignard reagent is added dropwise. For the synthesis of the parent

compound, this step would be modified.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is quenched with a saturated ammonium chloride solution.

The aqueous phase is extracted with ether, and the combined organic layers are washed

with brine, dried over magnesium sulfate, and concentrated.

Step 2: Dehydrohalogenation

The crude product from Step 1 is dissolved in a suitable solvent such as dichloromethane.

A base, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), is added to the solution.

The mixture is heated to reflux, and the reaction is monitored for completion.

After cooling, the mixture is washed with dilute acid (e.g., 10% HCl), and the aqueous phase

is extracted with the organic solvent.

The combined organic layers are dried and concentrated to yield the 2-substituted 1,3-

butadiene.[5]

Reactivity and Applications
2-(Bromomethyl)buta-1,3-diene is a versatile intermediate for the synthesis of more complex

molecules due to its reactive diene system and the presence of a labile bromide.[1]

Pharmaceutical and Agrochemical Synthesis: It serves as a building block for creating novel

molecules with potential therapeutic or pesticidal applications.[1]

Functionalized Diene Synthesis: The bromomethyl group can be readily displaced by

nucleophiles to introduce a variety of functional groups at the 2-position. For example, it can

be reacted with sodium ethoxide to produce 2-ethoxymethyl-1,3-butadiene or with amines to

yield N,N-dialkylamino derivatives.[4]
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Polymer and Materials Science: This compound is also utilized as a precursor in the

production of specialty polymers and advanced materials.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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